N-((5-(isopropylthio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide

• IUPAC Name: 4-methoxy-N-[[4-(2-methoxyphenyl)-5-propan-2-ylsulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C21H24N4O3S/c1-14(2)29-21-24-23-19(25(21)17-7-5-6-8-18(17)28-4)13-22-20(26)15-9-11-16(27-3)12-10-15/h5-12,14H,13H2,1-4H3,(H,22,26)
• InChI Key: MJRSTHNKBFENQX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NN=C(N1C2=CC=CC=C2OC)CNC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C21H24N4O3S
• Molecular Weight: 412.5 g/mol

Description

N-((5-(isopropylthio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C21H24N4O3S and its molecular weight is 412.51. The purity is usually 95%.
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Scientific Research Applications

Catalytic Protodeboronation

Pinacol boronic esters serve as valuable building blocks in organic synthesis. While functionalizing deboronation of alkyl boronic esters is well-established, protodeboronation has received less attention. . This transformation enables the removal of the boron group from the boronic ester, leading to the formation of new carbon-carbon bonds. One notable application of this process is the formal anti-Markovnikov hydromethylation of alkenes. By pairing protodeboronation with a Matteson–CH₂–homologation, researchers achieved this valuable but previously unknown transformation. Notably, the hydromethylation sequence was successfully applied to methoxy-protected (−)-Δ8-THC and cholesterol. Additionally, protodeboronation played a crucial role in the formal total synthesis of δ-®-coniceine and indolizidine 209B.

Asymmetric Hydrogenation

First-row transition metals have found applications in asymmetric hydrogenation and asymmetric transfer hydrogenation. . Asymmetric hydrogenation is a powerful tool for synthesizing chiral compounds, and researchers have explored the use of transition metal catalysts to achieve high enantioselectivity. Investigating the behavior of 3d metals in this context provides valuable insights for designing efficient and selective catalytic systems.